Cas no 1823930-57-9 (2-Iodothieno[2,3-b]pyridine)

• Product Name: 2-Iodothieno[2,3-b]pyridine
• CAS No: 1823930-57-9
• MF: C₇H₄INS
• MW: 261.082832336426
• CID: 4727999
• Update Time: 2025-06-11

2-Iodothieno[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Iodothieno[2,3-b]pyridine
• FCH2496433
• AX8260404

• Inchi： 1S/C7H4INS/c8-6-4-5-2-1-3-9-7(5)10-6/h1-4H
• InChI Key： BVHYKVRBAFPOSL-UHFFFAOYSA-N
• SMILES： IC1=CC2=CC=CN=C2S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Topological Polar Surface Area: 41.1

Additional information on 2-Iodothieno[2,3-b]pyridine

Recent Advances in the Application of 2-Iodothieno[2,3-b]pyridine (CAS: 1823930-57-9) in Chemical Biology and Pharmaceutical Research

2-Iodothieno[2,3-b]pyridine (CAS: 1823930-57-9) has emerged as a pivotal heterocyclic scaffold in medicinal chemistry and chemical biology due to its unique structural features and versatile reactivity. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer, infectious diseases, and neurological disorders. This research brief synthesizes the latest findings on this compound, focusing on its synthetic applications, mechanistic insights, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-Iodothieno[2,3-b]pyridine as a versatile building block for the synthesis of kinase inhibitors. Researchers utilized its iodine moiety for efficient palladium-catalyzed cross-coupling reactions, enabling rapid diversification of the thienopyridine core. The resulting compounds exhibited potent inhibitory activity against a panel of cancer-related kinases, with IC50 values in the low nanomolar range. Notably, one derivative showed promising in vivo efficacy in a xenograft model of breast cancer, underscoring the therapeutic potential of this scaffold.

In the realm of antimicrobial drug discovery, a recent ACS Infectious Diseases report highlighted the application of 2-Iodothieno[2,3-b]pyridine in developing novel antibacterial agents. The electron-rich nature of the thienopyridine ring system facilitated the design of compounds targeting bacterial DNA gyrase. Structural optimization led to molecules with improved pharmacokinetic properties and reduced cytotoxicity, addressing a critical need for new antibiotics in the face of rising antimicrobial resistance.

Mechanistic studies have provided deeper insights into the biological activities of 2-Iodothieno[2,3-b]pyridine derivatives. Advanced computational modeling and X-ray crystallography revealed that these compounds often interact with biological targets through π-π stacking interactions involving the thienopyridine core, complemented by specific hydrogen bonding patterns. These structural insights are guiding the rational design of next-generation therapeutics with enhanced selectivity and reduced off-target effects.

The synthetic accessibility of 2-Iodothieno[2,3-b]pyridine has also been improved through recent methodological advances. A 2024 Organic Process Research & Development publication described a scalable, cost-effective synthesis route that reduces the number of steps and improves overall yield. This development is particularly significant for industrial applications, where reliable access to this building block is crucial for large-scale drug discovery efforts.

Looking forward, researchers are exploring the application of 2-Iodothieno[2,3-b]pyridine in emerging areas such as targeted protein degradation and covalent inhibitor design. Preliminary results suggest that the iodine handle can be leveraged for the development of PROTACs (proteolysis targeting chimeras), opening new avenues for drug discovery. Additionally, the scaffold's compatibility with click chemistry approaches is enabling its use in chemical biology probes for target identification and validation.

In conclusion, 2-Iodothieno[2,3-b]pyridine (CAS: 1823930-57-9) continues to demonstrate significant value in pharmaceutical research and development. Its unique combination of synthetic versatility and biological relevance positions it as a privileged structure for addressing multiple therapeutic challenges. Ongoing research is expected to further expand its applications and uncover novel biological activities, reinforcing its importance in the medicinal chemist's toolbox.